(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H22ClN3O3S2/c1-14-6-3-4-13-25(14)30(27,28)16-11-9-15(10-12-16)20(26)23-21-24(2)19-17(22)7-5-8-18(19)29-21/h5,7-12,14H,3-4,6,13H2,1-2H3
• InChI Key: JXIFXKXLLAWNBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=CC=C4Cl)C
• Molecular Formula: C21H22ClN3O3S2
• Molecular Weight: 464.0 g/mol
• CAS No.: 850911-19-2

Description

(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22ClN3O3S2 and its molecular weight is 464. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A compound closely related to "(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide" demonstrated significant pro-apoptotic activity on melanoma cell lines, indicating its potential as an anticancer agent. Specifically, it showed growth inhibition at low micromolar concentrations, which underscores its potency against cancer cells. This compound was also evaluated for its ability to inhibit several human carbonic anhydrase isoforms, which are enzymes involved in various physiological and pathological processes, including cancer progression (Yılmaz et al., 2015).

Enzyme Inhibition for Therapeutic Applications

Research on compounds with a similar structure has revealed their capacity to inhibit specific enzymes, such as human carbonic anhydrases, which play critical roles in maintaining pH balance in tissues and are targets for treating conditions like glaucoma, epilepsy, and cancer. The inhibition of these enzymes suggests the potential therapeutic applications of these compounds in treating diseases related to enzyme dysregulation (Distinto et al., 2019).

Synthesis of Bioactive Molecules

These compounds serve as precursors in the synthesis of various bioactive molecules, demonstrating their importance in the development of new pharmacological agents. For instance, their role in synthesizing cyclic sulfonamides through intramolecular Diels-Alder reactions highlights their versatility in creating novel therapeutic agents with potential antimicrobial, anti-inflammatory, and anticonvulsant properties (Greig et al., 2001).